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Compound of Interest

Compound Name: RTI-13951-33

Cat. No.: B610583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RTI-13951-33 is a potent, selective, and brain-penetrant agonist for the orphan G protein-

coupled receptor 88 (GPR88).[1] GPR88 is a Gαi/o-coupled receptor highly expressed in the

striatum, a key region implicated in reward, motivation, and motor control.[2][3] Preclinical

studies have demonstrated the potential of RTI-13951-33 as a pharmacological tool to

investigate GPR88 function and as a lead compound for therapeutic development, particularly

for alcohol use disorder (AUD).[2][4] This document provides detailed application notes and

protocols for the in vivo administration and dosage of RTI-13951-33 based on published

preclinical research.

Mechanism of Action
RTI-13951-33 acts as an agonist at the GPR88 receptor. As GPR88 is coupled to the Gαi/o

signaling pathway, its activation by RTI-13951-33 is presumed to inhibit neuronal activity.[2]

This mechanism is central to its observed effects on reducing alcohol consumption and seeking

behaviors. The specificity of RTI-13951-33 has been confirmed in studies using Gpr88

knockout mice, where the compound's effects on alcohol-related behaviors were absent.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Discovery of a potent, selective, and brain-penetrant small molecule that activates the
orphan receptor GPR88 and reduces alcohol intake | RTI [rti.org]

2. The GPR88 agonist RTI‐13951‐33 reduces alcohol drinking and seeking in mice - PMC
[pmc.ncbi.nlm.nih.gov]

3. Synthesis and pharmacological validation of a novel radioligand for the orphan GPR88
receptor - PMC [pmc.ncbi.nlm.nih.gov]

4. The GPR88 agonist RTI-13951-33 reduces alcohol drinking and seeking in mice - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: RTI-13951-33 In Vivo
Administration and Dosage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610583#rti-13951-33-in-vivo-administration-and-
dosage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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